Cas no 1275156-92-7 (3-(naphthalen-1-yl)methylpiperidine)

• Product Name: 3-(naphthalen-1-yl)methylpiperidine
• CAS No: 1275156-92-7
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 6479669
• PubChem ID: 55120320
• Update Time: 2025-11-06

3-(naphthalen-1-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(naphthalen-1-yl)methylpiperidine
• Piperidine, 3-(1-naphthalenylmethyl)-
• 3-(Naphthalen-1-ylmethyl)piperidine

• Inchi： 1S/C16H19N/c1-2-9-16-14(6-1)7-3-8-15(16)11-13-5-4-10-17-12-13/h1-3,6-9,13,17H,4-5,10-12H2
• InChI Key： CYABEZDXUCEGPZ-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=C3C(C=CC=C3)=CC=C2)C1

Additional information on 3-(naphthalen-1-yl)methylpiperidine

Introduction to 3-(Naphthalen-1-yl)methylpiperidine (CAS No. 1275156-92-7)

3-(Naphthalen-1-yl)methylpiperidine, with the CAS number 1275156-92-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structure of 3-(Naphthalen-1-yl)methylpiperidine combines a naphthalene moiety with a piperidine ring, providing a framework that can be tailored for various pharmacological purposes.

The naphthalene ring in 3-(Naphthalen-1-yl)methylpiperidine is known for its aromatic properties and ability to interact with biological targets, while the piperidine ring offers flexibility and conformational stability. This combination makes the compound a promising candidate for drug discovery and development, particularly in areas such as central nervous system (CNS) disorders, cancer, and inflammatory diseases.

Recent studies have highlighted the potential of 3-(Naphthalen-1-yl)methylpiperidine in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against specific G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in signal transduction and are involved in numerous physiological processes, making them attractive targets for drug development.

In addition to its potential as a GPCR modulator, 3-(Naphthalen-1-yl)methylpiperidine has been investigated for its anti-inflammatory properties. A study published in the Inflammation Research journal demonstrated that certain derivatives of this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxicity. This finding suggests that 3-(Naphthalen-1-yl)methylpiperidine could be a valuable lead compound for developing new anti-inflammatory drugs.

The pharmacokinetic profile of 3-(Naphthalen-1-yl)methylpiperidine is another area of active research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy. For example, a preclinical study published in the Bioorganic & Medicinal Chemistry Letters reported that 3-(Naphthalen-1-yl)methylpiperidine has good oral bioavailability and a long half-life, making it suitable for chronic administration.

The safety profile of 3-(Naphthalen-1-yl)methylpiperidine is also an important consideration in its development as a therapeutic agent. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 3-(Naphthalen-1-yl)methylpiperidine (CAS No. 1275156-92-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and optimize its derivatives for specific therapeutic uses.